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Compound of Interest

Compound Name: 1-Bromononane-d3

Cat. No.: B12396705

Essential Safety and Handling Guide for 1-
Bromononane-d3

This guide provides immediate, essential safety and logistical information for handling 1-
Bromononane-d3 in a laboratory setting. The safety information is primarily based on its non-
deuterated analogue, 1-Bromononane, as their chemical and toxicological properties are
expected to be very similar.

Chemical Identifier and Physical Properties
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Identifier 1-Bromononane-d3 1-Bromononane

CAS Number 1219799-20-8[1] 693-58-3[1]

Molecular Formula CoD19Br CoH19Br[1]

Molecular Weight 226.27 g/mol 207.15 g/mol

Appearance Clear, colorless liquid Clear, colorless liquid
Boiling Point No data available 201 °C (lit.)

Melting Point No data available -29 °C

Density No data available 1.084 g/mL at 25 °C (lit.)
Flash Point No data available 90 °C (194 °F) - closed cup
Solubility Insoluble in water Insoluble in water

Hazard Identification and Personal Protective Equipment
(PPE)

1-Bromononane is a combustible liquid and is very toxic to aquatic life. It may cause irritation to
the skin, eyes, and respiratory tract. Inhalation of high concentrations can lead to central
nervous system depression.

Personal Protective Equipment (PPE) is mandatory when handling this substance.
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PPE Category Required Equipment Specifications

Safety glasses with side
) shields or goggles. A face Must meet ANSI Z.87.1
Eye and Face Protection ) ]
shield may be required for standards.

splash hazards.

Chemical-resistant gloves )
o Gloves should be inspected
] ] (e.g., nitrile, neoprene). A lab )
Skin Protection ) ) before use and disposed of
coat or chemical-resistant
properly.

apron. Closed-toe shoes.

Use in a well-ventilated area or

a chemical fume hood. If ) )
o Respirator use requires a
) ) ventilation is inadequate, a ] ]
Respiratory Protection ] formal respiratory protection
NIOSH-approved respirator
. . . . program.
with an appropriate cartridge is

necessary.

Operational Plan: Step-by-Step Handling Procedure

1.

Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and available.

Verify that an eyewash station and safety shower are accessible.

Keep the compound away from heat, sparks, and open flames as it is a combustible liquid.
Have spill control materials (e.g., absorbent pads, sand) readily available.

. Donning Personal Protective Equipment (PPE):

Put on a lab coat, closed-toe shoes, safety goggles, and chemical-resistant gloves before
handling the chemical.

. Handling the Chemical:
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e Conduct all work with 1-Bromononane-d3 inside a chemical fume hood to minimize
inhalation of vapors.

e Avoid direct contact with skin, eyes, and clothing.

o Use appropriate tools (e.g., spatula, pipette) to handle the substance.
o Keep containers tightly closed when not in use.

4. Storage:

» Store in a cool, dry, and well-ventilated area away from incompatible substances like strong
oxidizing agents and strong bases.

e The storage area should be clearly labeled.
Disposal Plan
1. Waste Collection:

o Collect all waste materials containing 1-Bromononane-d3, including contaminated
consumables like gloves and paper towels, in a designated and clearly labeled hazardous
waste container.

2. Waste Segregation:
» Do not mix halogenated organic waste with other waste streams.
3. Disposal Procedure:

o Dispose of the hazardous waste through a licensed professional waste disposal service. This
can often be arranged through your institution's Environmental Health and Safety (EHS)
department.

o Contaminated packaging should be disposed of as unused product.

Emergency Procedures
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First Aid Measures:

 In case of skin contact: Immediately wash the affected area with soap and plenty of water for
at least 15 minutes and seek medical attention. Remove contaminated clothing and wash it
before reuse.

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

« If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.

« If swallowed: Do NOT induce vomiting. Rinse the mouth with water and drink 2-4 cupfuls of
milk or water if the person is conscious and alert. Seek immediate medical attention.

Accidental Release Measures:

Evacuate the area and remove all sources of ignition.

Ventilate the area of the spill.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material like sand or earth.

Collect the absorbed material into a suitable container for hazardous waste disposal.

Diagram of Safe Handling Workflow
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Workflow for Safe Handling of 1-Bromononane-d3
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Caption: A diagram illustrating the safe handling workflow for 1-Bromononane-d3.
Experimental Protocols:

Detailed experimental protocols involving 1-Bromononane-d3 were not available in the initial
search. Researchers should consult relevant literature or internal standard operating
procedures for specific experimental methodologies. The handling and disposal procedures
outlined above provide a general framework for safely incorporating this compound into
experimental work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 1-Bromononane | C9H19Br | CID 12742 - PubChem [pubchem.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [Personal protective equipment for handling 1-
Bromononane-d3]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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